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Compound of Interest

Compound Name: Bis-PEG1-PFP ester

Cat. No.: B606170

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource for researchers and drug
development professionals interested in the procurement and application of Bis-PEG1-PFP
ester. This homobifunctional crosslinking agent is of significant interest for its utility in
bioconjugation, particularly in the construction of antibody-drug conjugates (ADCs) and the
functionalization of nanoparticles. This guide provides a comparative overview of commercial
suppliers, detailed experimental protocols, and a visual representation of a key experimental
workflow.

Core Topic: Suppliers of Bis-PEG1-PFP Ester for
Research

Bis-PEG1-PFP (pentafluorophenyl) ester is a valuable tool in bioconjugation due to its amine-
reactive PFP esters, which offer greater stability against hydrolysis compared to N-
hydroxysuccinimide (NHS) esters.[1][2][3] The short, single polyethylene glycol (PEG) unit
enhances water solubility of the crosslinker and the resulting conjugates.[2]

Supplier and Product Specifications

A variety of life science suppliers offer Bis-PEG1-PFP ester for research purposes. The
following table summarizes the key quantitative data from a selection of these suppliers to
facilitate easy comparison for procurement.
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Molecular
. Product CAS . . Storage
Supplier Weight ( Purity .
Name Number Conditions
g/mol )
Glycomindsy Bis-PEG1- 1807539-02-
494.2 95-98% -20°C
nth PFP ester 1
Bis-PEG1- 1807539-02-
AxisPharm 494.24 >95% -20°C
PFP ester 1
Room
, temperature
MedchemExp  Bis-PEG1- 1807539-02- »
494.24 Not Specified  (short term),
ress PFP ester 1
see CoA for
long term
Bis-PEG1- 1807539-02-
BroadPharm 494.2 98% -20°C
PFP ester 1
Bis-PEG1- 1807539-02- N
TargetMol 494.24 Not Specified  See CoA
PFP ester 1
DC Bis-PEG1- 1807539-02- N
] 494.24 Not Specified  See CoA
Chemicals PFP ester 1
) 0 - 4°C (short
MedKoo Bis-PEG1- 1807539-02- N
o 494.24 Not Specified  term), -20°C
Biosciences PFP ester 1
(long term)
Bis-PEG1- 1807539-02- N N
Ambeed 494.24 Not Specified  Not Specified
PFP ester 1

Experimental Protocols

The following are detailed methodologies for key experiments utilizing Bis-PEG1-PFP ester,

adapted from established supplier protocols.[4]

General Protein Crosslinking

This protocol describes a general procedure for crosslinking soluble proteins using Bis-PEG1-

PFP ester.
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Materials:

Bis-PEG1-PFP ester

Anhydrous dimethylsulfoxide (DMSOQO) or dimethylformamide (DMF)

Purified protein in an amine-free buffer (e.g., Phosphate-Buffered Saline, pH 7.2-8.0)
Quenching buffer (e.g., 1 M Tris-HCI, pH 7.5, or 1 M glycine)

Desalting column or dialysis equipment

Procedure:

Prepare Crosslinker Stock Solution: Immediately before use, dissolve Bis-PEG1-PFP ester
in anhydrous DMSO or DMF to a final concentration of 10-50 mM. Do not store the stock
solution.

Prepare Protein Solution: Dissolve the protein to be crosslinked in an amine-free buffer at a
concentration of 1-10 mg/mL.

Initiate Crosslinking Reaction: Add the Bis-PEG1-PFP ester stock solution to the protein
solution to achieve a final crosslinker concentration that is in 10- to 50-fold molar excess
over the protein. Gently mix and incubate the reaction for 30-60 minutes at room
temperature or for 2 hours at 4°C.

Quench the Reaction: Add the quenching buffer to a final concentration of 20-50 mM to stop
the crosslinking reaction. Incubate for 15 minutes at room temperature.

Purify the Conjugate: Remove excess crosslinker and quenching buffer by desalting column
chromatography or dialysis against an appropriate buffer.

Cell Surface Protein Crosslinking

This protocol provides a method for crosslinking proteins on the surface of mammalian cells.

Materials:
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Bis-PEG1-PFP ester

Anhydrous dimethylsulfoxide (DMSO)
Phosphate-Buffered Saline (PBS), pH 8.0, ice-cold
Cell suspension (e.g., ~25 x 1076 cells/mL)

Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)

Procedure:

Prepare Cells: Wash the cells three times with ice-cold PBS (pH 8.0) to remove any amine-
containing media components. Resuspend the cells in ice-cold PBS at the desired
concentration.

Prepare Crosslinker Stock Solution: Immediately before use, prepare a 250 mM stock
solution of Bis-PEG1-PFP ester in anhydrous DMSO.

Initiate Crosslinking: Add the crosslinker stock solution to the cell suspension to a final
concentration of 1-5 mM.

Incubation: Incubate the reaction mixture for 30 minutes at room temperature. For
temperature-sensitive applications or to reduce internalization, the incubation can be
performed at 4°C.

Quench the Reaction: Add the quenching buffer to a final concentration of 10-20 mM and
incubate for an additional 10 minutes.

Cell Lysis and Analysis: The crosslinked cells can now be pelleted and lysed for subsequent
analysis, such as immunoprecipitation or SDS-PAGE and Western blotting.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key processes involving
Bis-PEG1-PFP ester.
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Antibody-Drug Conjugate (ADC) Synthesis Workflow
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Workflow for the synthesis of an Antibody-Drug Conjugate (ADC) using Bis-PEG1-PFP ester.
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General Protein Crosslinking Workflow
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A generalized workflow for crosslinking soluble proteins with Bis-PEG1-PFP ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b606170?utm_src=pdf-custom-synthesis
https://precisepeg.com/blogs/applications/protocol-conjugation-of-pfp-ester-activated-acid-to-a-biomolecule-in-buffer
https://broadpharm.com/product/bp-21833
https://broadpharm.com/product-categories/Amine-Reactive-Linkers/peg-pfp-ester
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_65254_21.pdf
https://www.benchchem.com/product/b606170#suppliers-of-bis-peg1-pfp-ester-for-research
https://www.benchchem.com/product/b606170#suppliers-of-bis-peg1-pfp-ester-for-research
https://www.benchchem.com/product/b606170#suppliers-of-bis-peg1-pfp-ester-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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